N-(benzo[d]thiazol-2-yl)-2-((6-(3,4-dimethoxyphenyl)pyridazin-3-yl)thio)acetamide

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-2-[6-(3,4-dimethoxyphenyl)pyridazin-3-yl]sulfanylacetamide
• InChI: InChI=1S/C21H18N4O3S2/c1-27-16-9-7-13(11-17(16)28-2)14-8-10-20(25-24-14)29-12-19(26)23-21-22-15-5-3-4-6-18(15)30-21/h3-11H,12H2,1-2H3,(H,22,23,26)
• InChI Key: FAFJUPJPFOGOJD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NN=C(C=C2)SCC(=O)NC3=NC4=CC=CC=C4S3)OC
• Molecular Formula: C21H18N4O3S2
• Molecular Weight: 438.5 g/mol

Description

N-(benzo[d]thiazol-2-yl)-2-((6-(3,4-dimethoxyphenyl)pyridazin-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H18N4O3S2 and its molecular weight is 438.52. The purity is usually 95%.
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Scientific Research Applications

Antitumor and Antimicrobial Applications

Compounds with similar structural features have been explored for their potential antitumor and antimicrobial applications. For instance, derivatives of benzothiazole have been synthesized and evaluated for their antitumor activity against human tumor cell lines, showing considerable anticancer activity against some cancer cell lines (Yurttaş, Tay, & Demirayak, 2015). Additionally, novel series of benzothiazole derivatives have been developed as potent antibacterial agents, with some compounds showing broad-spectrum antibacterial activity against tested microorganisms (Bhoi, Borad, Parmar, & Patel, 2015).

Antioxidant and Anti-inflammatory Potential

Research has also been conducted on benzothiazole derivatives for their antioxidant and anti-inflammatory properties. A series of novel compounds with the benzothiazole moiety were synthesized and evaluated, showing good antioxidant activity in various assays, as well as excellent anti-inflammatory activity in vivo (Koppireddi et al., 2013).

Applications in Material Science

The structural features of benzothiazole and its derivatives have also found applications in material science, particularly in the development of compounds with potential photovoltaic efficiency. These compounds have been studied for their ability to be used as photosensitizers in dye-sensitized solar cells (DSSCs), demonstrating good light harvesting efficiency and potential for photo-voltaic applications (Mary et al., 2020).

Drug Discovery and Development

In drug discovery, benzothiazole derivatives have been designed to target specific biological pathways, such as the inhibition of acyl-coenzyme A:cholesterol O-acyltransferase (ACAT), which is significant for the treatment of diseases involving ACAT-1 overexpression. This approach led to the discovery of clinical candidates with enhanced aqueous solubility and oral absorption, highlighting the therapeutic potential of these compounds (Shibuya et al., 2018).